6-Methyl-N-[2-(3,4,5-trimethoxy-benzoylamino)-ethyl]-nicotinamide

• Molecular Formula: C19H23N3O5
• Molecular Weight: 373.4 g/mol
• IUPAC Name: 6-methyl-N-[2-[(3,4,5-trimethoxybenzoyl)amino]ethyl]pyridine-3-carboxamide
• InChI: InChI=1S/C19H23N3O5/c1-12-5-6-13(11-22-12)18(23)20-7-8-21-19(24)14-9-15(25-2)17(27-4)16(10-14)26-3/h5-6,9-11H,7-8H2,1-4H3,(H,20,23)(H,21,24)
• InChI Key: HFKQEEGCEJFFQJ-UHFFFAOYSA-N
• SMILES: CC1=NC=C(C=C1)C(=O)NCCNC(=O)C2=CC(=C(C(=C2)OC)OC)OC
• solubility: 52.6 [ug/mL]

Description

6-Methyl-N-[2-(3,4,5-trimethoxy-benzoylamino)-ethyl]-nicotinamide, also known as TBN-1, is a chemical compound that has gained attention in scientific research due to its potential therapeutic properties. TBN-1 belongs to the class of nicotinamide derivatives and has been shown to have promising effects in various biological systems.

Mechanism of Action

The mechanism of action of 6-Methyl-N-[2-(3,4,5-trimethoxy-benzoylamino)-ethyl]-nicotinamide is not fully understood. However, it has been suggested that 6-Methyl-N-[2-(3,4,5-trimethoxy-benzoylamino)-ethyl]-nicotinamide may exert its effects by modulating various signaling pathways, including the NF-κB and MAPK pathways. 6-Methyl-N-[2-(3,4,5-trimethoxy-benzoylamino)-ethyl]-nicotinamide has also been shown to inhibit the activity of certain enzymes, such as COX-2 and iNOS, which are involved in the inflammatory response.
Biochemical and Physiological Effects
6-Methyl-N-[2-(3,4,5-trimethoxy-benzoylamino)-ethyl]-nicotinamide has been shown to have various biochemical and physiological effects. In vitro studies have demonstrated that 6-Methyl-N-[2-(3,4,5-trimethoxy-benzoylamino)-ethyl]-nicotinamide can inhibit the proliferation of cancer cells and induce apoptosis. 6-Methyl-N-[2-(3,4,5-trimethoxy-benzoylamino)-ethyl]-nicotinamide has also been shown to reduce the production of pro-inflammatory cytokines, such as TNF-α and IL-6, in various cell types. In vivo studies have demonstrated that 6-Methyl-N-[2-(3,4,5-trimethoxy-benzoylamino)-ethyl]-nicotinamide can reduce inflammation and oxidative stress in animal models of disease.

Advantages and Limitations for Lab Experiments

6-Methyl-N-[2-(3,4,5-trimethoxy-benzoylamino)-ethyl]-nicotinamide has several advantages for use in lab experiments. It is a stable compound that can be easily synthesized with high purity. 6-Methyl-N-[2-(3,4,5-trimethoxy-benzoylamino)-ethyl]-nicotinamide also exhibits low toxicity and high solubility, which makes it suitable for use in cell culture and animal studies. However, the limitations of 6-Methyl-N-[2-(3,4,5-trimethoxy-benzoylamino)-ethyl]-nicotinamide include its relatively low potency compared to other compounds and the lack of clinical data on its safety and efficacy.

Future Directions

There are several future directions for research on 6-Methyl-N-[2-(3,4,5-trimethoxy-benzoylamino)-ethyl]-nicotinamide. One potential area of investigation is the use of 6-Methyl-N-[2-(3,4,5-trimethoxy-benzoylamino)-ethyl]-nicotinamide in combination with other compounds for enhanced therapeutic effects. Another area of interest is the development of 6-Methyl-N-[2-(3,4,5-trimethoxy-benzoylamino)-ethyl]-nicotinamide analogs with improved potency and selectivity. Additionally, further studies are needed to elucidate the mechanism of action of 6-Methyl-N-[2-(3,4,5-trimethoxy-benzoylamino)-ethyl]-nicotinamide and to determine its safety and efficacy in clinical trials.

Synthesis Methods

The synthesis of 6-Methyl-N-[2-(3,4,5-trimethoxy-benzoylamino)-ethyl]-nicotinamide involves the reaction between 6-methyl-nicotinamide and 3,4,5-trimethoxybenzoyl chloride in the presence of a suitable base. The reaction yields 6-Methyl-N-[2-(3,4,5-trimethoxy-benzoylamino)-ethyl]-nicotinamide as a yellow solid with a high purity level.

Scientific Research Applications

6-Methyl-N-[2-(3,4,5-trimethoxy-benzoylamino)-ethyl]-nicotinamide has been extensively studied for its potential therapeutic applications. It has been shown to exhibit anti-inflammatory, anti-cancer, and neuroprotective properties in various in vitro and in vivo models. 6-Methyl-N-[2-(3,4,5-trimethoxy-benzoylamino)-ethyl]-nicotinamide has also been investigated for its potential use in the treatment of Alzheimer's disease, Parkinson's disease, and other neurodegenerative disorders.